Cas no 2229335-24-2 (tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229335-24-2
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• CID: 6456114
• PubChem ID: 165622843
• Update Time: 2025-06-30

tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate
• 2229335-24-2
• tert-butyl N-[2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yl]carbamate
• EN300-1875524

• Inchi： 1S/C14H18N2O6/c1-13(2,3)22-12(19)15-14(4,8-17)9-5-6-10(16(20)21)11(18)7-9/h5-8,18H,1-4H3,(H,15,19)
• InChI Key： SNOOLVOPZXBCSL-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(=C(C=1)O)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Additional information on tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229335-24-2 and Product Name: *Tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate*

The compound with the CAS number 2229335-24-2 and the product name tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of functional groups such as hydroxyl and nitro, along with the tert-butyl carbamate moiety, contributes to its unique chemical properties and reactivity, making it a subject of extensive research and exploration.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. The carbamate group, in particular, is known for its ability to interact with biological targets in various ways, making it a valuable scaffold for drug design. The specific arrangement of atoms in tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate not only influences its chemical behavior but also determines its potential pharmacological effects.

One of the most compelling aspects of this compound is its structural similarity to several known bioactive molecules. The nitro group at the 4-position of the phenyl ring is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of certain drug candidates. Additionally, the hydroxyl group at the 3-position introduces a potential site for hydrogen bonding interactions, which can be crucial for achieving optimal pharmacokinetic properties.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and biological targets. Computational modeling and experimental techniques have been employed to elucidate the binding mechanisms of tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate with various proteins and enzymes. These studies have revealed that the compound exhibits promising activity against several targets relevant to human health, including enzymes involved in inflammation and metabolic pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as multi-step organic reactions and purification techniques like column chromatography, have been utilized to produce tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate in sufficient quantities for further investigation. The synthetic route also emphasizes green chemistry principles, aiming to minimize waste and maximize efficiency.

In terms of biological evaluation, preliminary assays have demonstrated that tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate exhibits notable inhibitory activity against certain enzymes associated with diseases such as cancer and neurodegenerative disorders. The tert-butyl group contributes to the stability of the carbamate moiety, enhancing its bioavailability and metabolic profile. This makes it an attractive candidate for further development into a therapeutic agent.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals, where it could serve as an intermediate in the synthesis of other bioactive molecules. Additionally, its stability under various conditions suggests that it could be used in industrial processes requiring robust chemical formulations.

Ongoing research aims to explore additional derivatives of tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-ylcarbamate to enhance its therapeutic efficacy and reduce potential side effects. By modifying specific functional groups or introducing new ones, scientists hope to develop more potent and selective drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing this research agenda.

The regulatory landscape for new chemical entities like tert-butyl N-2-(3-hydroxy-4-nitrophenyl)-1-oxopropan-2-yldicarboxylic acid is stringent but well-established. Compliance with guidelines set by regulatory agencies ensures that any potential therapeutic applications are safe and effective for human use. As such, rigorous testing protocols must be followed before moving from preclinical studies to clinical trials.

In conclusion, the compound with CAS number 2229335-24^–24–_–^–24–_–^–24–_–^–24–_–^–24–_–^{--22--33--35--24--22--33--35--24--22--33--35--24--22--33--35--24 , commonly referred to as Tert-butyl N₂⁻(³⁻hydroxy⁴⁻nitropheny)₁⁻(₁⁰xoprop₂¹)₂⁻yldicarbamate, represents a significant contribution to modern pharmaceutical chemistry. Its complex structure and versatile functional groups position it as a promising candidate for further research into novel therapeutics. As scientific understanding continues to evolve, compounds like this one are poised to play a crucial role in addressing some of today's most pressing health challenges.}